Cas no 872593-01-6 (1-4-(Trifluoromethyl)pyridin-2-ylpiperazine Dihydrochloride)

• Product Name: 1-4-(Trifluoromethyl)pyridin-2-ylpiperazine Dihydrochloride
• CAS No: 872593-01-6
• MF: C₁₀H₁₄Cl₂F₃N₃
• MW: 304.13947057724
• CID: 1868750
• PubChem ID: 68597588
• Update Time: 2023-11-22

1-4-(Trifluoromethyl)pyridin-2-ylpiperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[4-(trifluoromethyl)-2-pyridinyl]-, dihydrochloride
• 1-[4-(trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride
• 1-(4-(trifluoromethyl)pyridin-2-yl)piperazine dihydrochloride
• NE46436
• 1-[4-(trifluoromethyl)pyridin-2-yl]piperazine;dihydrochloride
• 1-4-(Trifluoromethyl)pyridin-2-ylpiperazine Dihydrochloride

• Inchi： 1S/C10H12F3N3.2ClH/c11-10(12,13)8-1-2-15-9(7-8)16-5-3-14-4-6-16;;/h1-2,7,14H,3-6H2;2*1H
• InChI Key： IFRHZRWWEOGHEV-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1C=CN=C(C=1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 303.0516873 g/mol
• Monoisotopic Mass: 303.0516873 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.14
• Topological Polar Surface Area: 28.2